BENGHE Foundational & Exploratory

Check Availability & Pricing

"Brachynoside heptaacetate" molecular weight
946.9 g/mol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Brachynoside heptaacetate

Cat. No.: B1180753

Brachynoside Heptaacetate: A Technical
Overview

Molecular Weight: 946.9 g/mol

Abstract

Brachynoside heptaacetate is a phenylpropanoid glycoside with a molecular weight of 946.9
g/mol . This technical guide synthesizes the currently available information on Brachynoside
heptaacetate, focusing on its chemical properties and putative biological activities. While
detailed experimental data and specific signaling pathways for this compound are not
extensively documented in publicly accessible scientific literature, this paper draws upon the
broader context of its chemical class and plant origin to infer potential areas of scientific
interest. This document is intended for researchers, scientists, and drug development
professionals.

Introduction

Brachynoside heptaacetate is a complex natural product isolated from plants of the
Clerodendrum genus. Phenylpropanoid glycosides, the chemical class to which Brachynoside
heptaacetate belongs, are known to exhibit a wide range of pharmacological activities.
Extracts from the Clerodendrum genus, which are rich in such compounds, have been
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traditionally used in various cultures for their medicinal properties, including the treatment of
inflammation and other ailments.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Brachynoside heptaacetate is
presented in Table 1.

Property Value

Molecular Weight 946.9 g/mol

Chemical Formula CasHs4022

Compound Type Phenylpropanoid Glycoside
Source Clerodendrum genus

Potential Biological Activities

Direct experimental evidence for the biological activities of Brachynoside heptaacetate is
limited. However, based on the known pharmacological profile of extracts from the
Clerodendrum genus and related phenylpropanoid glycosides, the following activities are
hypothesized:

o Anti-inflammatory Activity: Extracts from Clerodendrum species have demonstrated anti-
inflammatory properties.[1][2] This suggests that Brachynoside heptaacetate may
contribute to these effects, potentially through the modulation of inflammatory pathways.

o Antioxidant Activity: Another phenylpropanoid glycoside, trichotomoside, isolated from a
Clerodendron species, has shown antioxidant and radical-scavenging effects. This raises the
possibility that Brachynoside heptaacetate may possess similar antioxidant capabilities,
which could be protective against cellular damage caused by reactive oxygen species.

* Neuroprotective Effects: The antioxidant properties of related compounds suggest a potential
for neuroprotection, as oxidative stress is a key factor in neurodegenerative processes.
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e Anticancer Activity: Various compounds isolated from the Clerodendrum genus have been
investigated for their effects on cancer cell lines.[2] While no specific studies on
Brachynoside heptaacetate have been identified, this remains a potential area for future
research.

Experimental Protocols (Hypothetical)

Due to the absence of specific published experimental data for Brachynoside heptaacetate,
this section provides hypothetical, generalized protocols that researchers could adapt to
investigate its potential biological activities.

In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

This experiment would assess the ability of Brachynoside heptaacetate to inhibit the
production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-
stimulated macrophage cells (e.g., RAW 264.7).

Workflow:

Cell Culture and Stimulation

Seed RAW 264.7 cells. Pre-treat with Brachynoside Heptaacetate

Click to download full resolution via product page

Workflow for In Vitro Nitric Oxide Inhibition Assay.

Antioxidant Activity Assay (DPPH Radical Scavenging)

This assay would measure the free radical scavenging capacity of Brachynoside
heptaacetate using the stable radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Workflow:
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Prepare solutions of Brachynoside Heptaacetate

:

Add DPPH solution to each concentration

:

Incubate in the dark

:

Measure absorbance at 517 nm

:

Calculate scavenging activity (%)

Click to download full resolution via product page

Workflow for DPPH Radical Scavenging Assay.

Signaling Pathways (Speculative)

Given the lack of direct research, any discussion of signaling pathways modulated by
Brachynoside heptaacetate is speculative. However, based on the activities of other natural
products with similar proposed functions, potential pathways of interest could include:

¢ NF-kB Signaling Pathway: As a key regulator of inflammation, inhibition of the NF-kB
pathway is a common mechanism for anti-inflammatory compounds. Brachynoside
heptaacetate might interfere with the activation of this pathway, leading to a reduction in the
expression of pro-inflammatory genes.

» Nrf2 Signaling Pathway: This pathway is a primary regulator of the cellular antioxidant
response. If Brachynoside heptaacetate possesses antioxidant activity, it might act as an
activator of Nrf2, leading to the upregulation of antioxidant enzymes.
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Logical Relationship Diagram:
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Speculative Signaling Pathways for Brachynoside Heptaacetate.

Conclusion and Future Directions

Brachynoside heptaacetate is a structurally interesting natural product with potential for
biological activity, inferred from its chemical class and the ethnobotanical uses of its plant
source. However, a significant gap exists in the scientific literature regarding its specific
pharmacological properties and mechanisms of action. Future research should focus on
isolating or synthesizing sufficient quantities of Brachynoside heptaacetate to perform
comprehensive in vitro and in vivo studies. Such studies would be crucial to validate the
hypothesized anti-inflammatory and antioxidant activities, identify the specific molecular targets
and signaling pathways involved, and ultimately determine its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5755984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5755984/
https://hrcak.srce.hr/324855
https://www.benchchem.com/product/b1180753#brachynoside-heptaacetate-molecular-weight-946-9-g-mol
https://www.benchchem.com/product/b1180753#brachynoside-heptaacetate-molecular-weight-946-9-g-mol
https://www.benchchem.com/product/b1180753#brachynoside-heptaacetate-molecular-weight-946-9-g-mol
https://www.benchchem.com/product/b1180753#brachynoside-heptaacetate-molecular-weight-946-9-g-mol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

